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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B592957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-Deacetyltaxachitriene A is a taxane diterpenoid, a class of natural products that has

yielded some of the most important anti-cancer drugs, including paclitaxel (Taxol®) and

docetaxel (Taxotere®). Isolated from gymnospermous plants of the Taxus genus, specifically

from the needles of Taxus chinensis and the branches of Taxus sumatrana, this compound is

part of a vast and structurally diverse family of molecules. While the biological activities of

many taxanes have been extensively studied, 13-Deacetyltaxachitriene A remains a lesser-

explored entity within this family. This technical guide aims to consolidate the currently

available information on its biological activity, though it is important to note that detailed

experimental data remains limited in publicly accessible literature.

Chemical and Physical Properties
Property Value

Chemical Formula C30H42O12

Molecular Weight 594.65 g/mol

CAS Number 239800-99-8

Class Taxane Diterpenoid

Natural Source Taxus chinensis, Taxus sumatrana
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Biological Activity
Currently, there is a significant lack of specific quantitative data on the biological activity of 13-
Deacetyltaxachitriene A in peer-reviewed scientific literature. While numerous studies have

focused on the isolation and characterization of novel taxanes from various Taxus species, the

subsequent in-depth biological evaluation often prioritizes compounds that are either more

abundant or exhibit potent preliminary cytotoxic activity.

The general biological activity of taxanes stems from their ability to interact with microtubules, a

key component of the cellular cytoskeleton. This interaction disrupts the dynamic instability of

microtubules, leading to cell cycle arrest and ultimately apoptosis (programmed cell death). It is

plausible that 13-Deacetyltaxachitriene A shares this general mechanism of action, but

without specific experimental data, this remains speculative.

Data Presentation:

Due to the absence of published quantitative data, a table summarizing IC50 values, EC50

values, binding affinities, or percentage inhibition for 13-Deacetyltaxachitriene A cannot be

provided at this time.

Experimental Protocols
Detailed methodologies for key experiments specifically investigating the biological activity of

13-Deacetyltaxachitriene A are not available in the current body of scientific literature.

However, for the broader class of taxane diterpenoids, the following experimental workflows are

commonly employed to assess their biological potential.

General Experimental Workflow for Assessing Taxane
Cytotoxicity
The following diagram illustrates a typical workflow for evaluating the cytotoxic potential of a

novel taxane compound.
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Compound Isolation & Characterization In Vitro Evaluation

Mechanistic Studies

Isolation from Taxus sp. Purification (HPLC) Structural Elucidation (NMR, MS) Cancer Cell Line Culture Cytotoxicity Assay (e.g., MTT) Determine IC50 Value

Cell Cycle Analysis (Flow Cytometry)

Tubulin Polymerization Assay

Apoptosis Assay (e.g., Annexin V)

Click to download full resolution via product page

Caption: A generalized experimental workflow for the isolation and biological evaluation of

novel taxane diterpenoids.

Signaling Pathways
The primary signaling pathway affected by clinically used taxanes involves the stabilization of

microtubules, which in turn activates the spindle assembly checkpoint. This leads to a

prolonged mitotic arrest, ultimately triggering apoptotic pathways. Key proteins in this process

include Bcl-2 family members and caspases.

Hypothetical Signaling Pathway for Taxane-Induced
Apoptosis
The following diagram illustrates a simplified, hypothetical signaling pathway for apoptosis

induced by a taxane compound. It is important to emphasize that the specific involvement of

these pathways by 13-Deacetyltaxachitriene A has not been experimentally validated.
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[https://www.benchchem.com/product/b592957#biological-activity-of-13-
deacetyltaxachitriene-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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